Spleen Volume Response in Phase 3 Clinical Trials

Author: Smolecule Technical Support Team. **Date**: February 2026

Compound Focus: **Momelotinib**

CAS No.: 1056634-68-4

Cat. No.: S001626

Get Quote

Trial Name	Patient Population	Comparison	Spleen Volume Response (≥35% Reduction)	Clinical Context

| **MOMENTUM** [1] [2] | Symptomatic & anemic; JAK inhibitor-experienced | **Momelotinib** vs. Danazol | **Momelotinib: 22%** Danazol: 3% | Primary endpoint at 24 weeks; trial population had significant unmet need. | | **SIMPLIFY-1** [1] [2] | JAK inhibitor-naïve | **Momelotinib** vs. Ruxolitinib | **Momelotinib: 26.5%** Ruxolitinib: 29% | Met non-inferiority for spleen response; **momelotinib** showed advantages in anemia parameters. | | **SIMPLIFY-2** [2] | JAK inhibitor-experienced | **Momelotinib** vs. Best Available Therapy (BAT) | **Momelotinib: 7%** BAT: 6% | Minimal spleen response in both groups; symptom reduction was a more significant outcome. |

Measurement Protocol and Methodology

The standardized methodology for measuring spleen volume response in **momelotinib** trials is detailed below.

- **Primary Endpoint**: The proportion of patients achieving a **≥35% reduction in spleen volume** from baseline, as measured by MRI or CT scan [1].
- **Timepoint for Assessment**: The primary assessment was typically made at **Week 24** of treatment [1].

© 2026 Smolecule. All rights reserved.

- **Measurement Technique**:
  - **Imaging Modality**: **Abdominal MRI or CT scans** are the gold-standard methods for precise volumetric analysis.
  - **Baseline Scan**: Performed within a specified window (e.g., 28 days) prior to the first dose of the study drug.
  - **Follow-up Scans**: Conducted at predetermined intervals, with the primary analysis at Week 24.
  - **Volume Calculation**: Spleen volume is calculated in cubic centimeters (cm^3) from a series of cross-sectional image slices using specialized imaging software. The percentage change from baseline is then determined.

Mechanism of Action Underlying Spleen Response

Momelotinib's effect on splenomegaly is primarily linked to its inhibition of the JAK-STAT pathway. The following diagram illustrates its unique dual mechanism that addresses both spleen size and anemia.



© 2026 Smolecule. All rights reserved.

Click to download full resolution via product page

Key Considerations for Clinical Trial Design

When designing experiments or interpreting data on **momelotinib**'s spleen response, several factors are critical:

- **Patient Selection is Key**: The efficacy varies significantly between **JAK inhibitor-naïve** and **JAK inhibitor-experienced** populations, with the latter showing more modest spleen responses [1] [2]. The most pronounced benefit in spleen volume and anemia is seen in anemic patients who have previously been treated with a JAK inhibitor like ruxolitinib [1].
- **Safety and Monitoring**: While effective, **momelotinib** requires careful monitoring. The most common adverse reactions include **thrombocytopenia, hemorrhage, bacterial infection, fatigue, dizziness, diarrhea, and nausea** [1]. Additionally, it is associated with transient serum aminotransferase elevations and has been linked to rare cases of clinically apparent liver injury, including reactivation of hepatitis B [3]. **Routine monitoring of liver tests is recommended**, and screening for hepatitis B before initiation is advised [3].
- **Holistic Efficacy Assessment**: In myelofibrosis, a comprehensive efficacy assessment should not focus solely on spleen volume. **Transfusion independence rate** and **symptom burden reduction** (e.g., using the Total Symptom Score, TSS) are co-primary or key secondary endpoints that are equally important, especially in anemic patients [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Ojjaara (momelotinib) approved in the US as the first and only... | GSK [gsk.com]

2. ASCO Delivers Insights into Future of Myelofibrosis Care [pharmacytimes.com]

3. Momelotinib - LiverTox - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

4. : an emerging treatment for myelofibrosis patients with... Momelotinib [jhoonline.biomedcentral.com]

© 2026 Smolecule. All rights reserved.

To cite this document: Smolecule. [Spleen Volume Response in Phase 3 Clinical Trials]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b001626#momelotinib-spleen-volume-response-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

© 2026 Smolecule. All rights reserved.